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Compound of Interest

Compound Name: Strontium phosphate

Cat. No.: B085154 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

synthesis of mesoporous strontium-doped phosphate-based glasses using the sol-gel method.

These materials are of significant interest for applications in bone tissue regeneration and

controlled drug/ion delivery due to their bioresorbable nature and the therapeutic effects of

strontium.

Introduction
Phosphate-based glasses possess the unique property of being bioresorbable, meaning they

can dissolve in a physiological environment and be replaced by regenerating tissue.[1][2] The

sol-gel synthesis method offers a versatile, low-temperature approach to producing these

glasses with high homogeneity and controlled morphology, including highly porous structures.

[2] Incorporating strontium into the glass network is particularly advantageous for bone-related

applications. Strontium has been shown to have a dual effect on bone metabolism: it stimulates

bone formation by promoting osteoblast activity and inhibits bone resorption by reducing

osteoclast activity.[1][3][4] This makes strontium-doped phosphate glasses promising materials

for orthopedic, dental, and maxillofacial applications.[1][5]

Applications
Bone Tissue Regeneration: The controlled release of strontium, calcium, and phosphate ions

from the glass matrix can stimulate osteogenesis and enhance new bone growth.[1][4][5]
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The mesoporous structure facilitates the interaction between the material and biological

fluids, and can support cell infiltration and tissue ingrowth.[1][5]

Controlled Drug and Ion Delivery: The high surface area and porous network of these

glasses allow for the loading and sustained release of therapeutic ions (like Sr²⁺) and

potentially other bioactive molecules or drugs.[1][5] The degradation rate of the glass, which

can be tailored by adjusting the strontium content, controls the release kinetics.[1][3]

Experimental Protocols
Synthesis of Mesoporous Strontium-Doped Phosphate-
Based Glasses
This protocol is adapted from the synthesis of mesoporous glasses in the P₂O₅-CaO-Na₂O-SrO

system.[1][2][5]

Materials:

n-butyl phosphate [(CH₃(CH₂)₃O)₃PO]

Ethanol (EtOH)

Calcium methoxyethoxide [Ca(OCH₂CH₂OCH₃)₂]

Sodium methoxide (NaOMe)

Strontium acetate [Sr(CH₃COO)₂]

Pluronic P123 (EO₂₀PO₇₀EO₂₀)

Deionized water (H₂O)

Protocol for Undoped Glass (Control):

In a dried vessel, add 1.7 g of n-butyl phosphate to 5 mL of ethanol.

Stir the mixture for 10 minutes.
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Slowly add 3.5 g of calcium methoxyethoxide and 0.5 g of sodium methoxide to the solution

while stirring.

Continue stirring the solution for approximately 1 hour to form the initial sol.

In a separate beaker, prepare a solution of 3.0 g of P123 (templating agent), 5 mL of ethanol,

and 2.5 mL of deionized water.

Add the P123 solution to the initial sol and stir for 10 minutes.

Pour the final mixture into suitable containers and allow it to gel at room temperature.

Gelation typically occurs within 5 minutes.

Age the resulting gels for 24 hours at room temperature.

Protocol for Strontium-Doped Glasses:

Follow steps 1-4 of the undoped glass protocol.

To introduce strontium, add the desired amount of strontium acetate to the mixture. For

example, to achieve 1, 3, or 5 mol% SrO, add 0.04 g, 0.11 g, or 0.18 g of strontium acetate,

respectively.[1][2][5]

Crucially, the amount of sodium methoxide added should be reduced accordingly to maintain

the overall molar ratios.

Allow the mixture to react for an additional 10 minutes after the strontium acetate addition.

Proceed with steps 5-8 from the undoped glass protocol.

Post-Synthesis Processing
While the cited protocols focus on the gelation and aging process, typical sol-gel procedures

would involve subsequent drying and calcination steps to remove residual organics and

stabilize the glass structure. A suggested general procedure is as follows:

Drying: Dry the aged gels at a controlled temperature (e.g., 60-80°C) for 24-48 hours to

remove water and solvents.
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Calcination: Calcine the dried gels in a furnace. The temperature is ramped up slowly (e.g.,

1-2°C/min) to a final temperature (e.g., 600-700°C) and held for several hours to burn off the

P123 template and organic residues, resulting in a stable mesoporous glass.

Data Presentation
The following tables summarize the quantitative data for strontium-doped phosphate glasses

based on the provided literature.

Table 1: Target Molar Compositions of Strontium-Doped Phosphate Glasses

Sample ID P₂O₅ (mol%) CaO (mol%) Na₂O (mol%) SrO (mol%)

MPG-und 55 30 15 0

MPG-Sr1 55 30 14 1

MPG-Sr3 55 30 12 3

MPG-Sr5 55 30 10 5

Data sourced from Foroutan et al., 2020.[1][5]

Table 2: Physical Properties of Strontium-Doped Phosphate Glasses

Sample ID Surface Area (m²/g)
Pore Volume
(cm³/g)

Pore Size (nm)

MPG-und 123 0.36 11.8

MPG-Sr1 112 0.49 17.5

MPG-Sr3 90 0.42 18.6

MPG-Sr5 73 0.34 18.6

Data sourced from Foroutan et al., 2020.[1][2] Note the trend of decreasing surface area and

increasing pore size with higher strontium content.[1][2]
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Visualizations
Experimental Workflow
The following diagram illustrates the key steps in the sol-gel synthesis of strontium-doped

mesoporous phosphate glasses.
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Caption: Sol-gel synthesis workflow for strontium-doped phosphate glasses.
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Signaling Pathways for Strontium-Induced Bone
Formation
Strontium ions released from the glass matrix influence bone remodeling by affecting both

osteoblasts (bone-forming cells) and osteoclasts (bone-resorbing cells). The diagram below

outlines the key signaling pathways involved.
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Caption: Strontium's dual-action mechanism on bone cell signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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